Cas no 50663-54-2 (9H-Purin-2-amine,6-(2-propen-1-yloxy)-)

• Product Name: 9H-Purin-2-amine,6-(2-propen-1-yloxy)-
• CAS No: 50663-54-2
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 385272
• PubChem ID: 179571
• Update Time: 2025-04-19

9H-Purin-2-amine,6-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6-(2-propen-1-yloxy)-
• 6-prop-2-enoxy-7H-purin-2-amine
• 6-(prop-2-en-1-yloxy)-7H-purin-2-amine
• 6-allyloxy-7(9)H-purin-2-ylamine
• 6-Allyloxy-9H-purin-2-ylamine
• 6-O-allylguanine
• AC1L45IB
• CHEBI:288485
• CHEMBL325053
• DNC004022
• O6-(2-Propenyl)guanin
• O6-(allyl)guanine
• O6-Allyl-guanin
• O6-allylguanine
• O6-Substituted Guanine Deriv. 15
• SureCN1263549
• 2-Amino-6-(allyloxy)purine
• BDBM5475
• 50663-54-2
• SCHEMBL1263549
• PD182820
• 6-[(Prop-2-en-1-yl)oxy]-3,9-dihydro-2H-purin-2-imine
• DTXSID90964900
• 6-(prop-2-en-1-yloxy)-9H-purin-2-amine
• NU 2028

• Inchi： 1S/C8H9N5O/c1-2-3-14-7-5-6(11-4-10-5)12-8(9)13-7/h2,4H,1,3H2,(H3,9,10,11,12,13)
• InChI Key： HJMGFQNIHIHSCQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C2=C(N=C(N)N=1)N=CN2

Computed Properties

• Exact Mass: 191.08087
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.6 g/l) (25 º C),
• PSA: 89.71